Cas no 2229374-85-8 (methyl 5-(2-amino-1H-imidazol-5-yl)thiophene-2-carboxylate)

• Product Name: methyl 5-(2-amino-1H-imidazol-5-yl)thiophene-2-carboxylate
• CAS No: 2229374-85-8
• MF: C₉H₉N₃O₂S
• MW: 223.251660108566
• CID: 5876251
• PubChem ID: 165754185
• Update Time: 2025-10-29

methyl 5-(2-amino-1H-imidazol-5-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-amino-1H-imidazol-5-yl)thiophene-2-carboxylate
• 2229374-85-8
• EN300-1784846

• Inchi： 1S/C9H9N3O2S/c1-14-8(13)7-3-2-6(15-7)5-4-11-9(10)12-5/h2-4H,1H3,(H3,10,11,12)
• InChI Key： WVYSMDQIJUTXQT-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1C1=CN=C(N)N1

Computed Properties

• Exact Mass: 223.04154771g/mol
• Monoisotopic Mass: 223.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 109Ų

Additional information on methyl 5-(2-amino-1H-imidazol-5-yl)thiophene-2-carboxylate

Methyl 5-(2-amino-1H-imidazol-5-yl)thiophene-2-carboxylate (CAS No. 2229374-85-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-(2-amino-1H-imidazol-5-yl)thiophene-2-carboxylate, identified by its CAS number 2229374-85-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex diseases such as cancer and neurodegenerative disorders. Its unique structural features, combining a thiophene ring with an imidazole moiety, make it a versatile building block for drug discovery and development.

The chemical structure of Methyl 5-(2-amino-1H-imidazol-5-yl)thiophene-2-carboxylate consists of a thiophene core substituted at the 5-position with an imidazole ring, which is further functionalized with an amino group at the 2-position. This arrangement imparts distinct electronic and steric properties, enabling its use in the design of molecules with specific interactions with biological targets. The presence of both nitrogen and sulfur atoms in its structure enhances its potential for hydrogen bonding and metal coordination, which are critical for drug-receptor binding affinity.

In recent years, there has been a surge in research focusing on heterocyclic compounds derived from thiophene and imidazole scaffolds due to their proven efficacy in medicinal chemistry. Studies have demonstrated that such compounds can modulate various biological pathways, including enzyme inhibition, receptor antagonism, and anti-inflammatory effects. For instance, derivatives of this class have shown promise in preclinical trials as inhibitors of kinases and other enzymes involved in tumor growth and progression.

One of the most compelling aspects of Methyl 5-(2-amino-1H-imidazol-5-yl)thiophene-2-carboxylate is its synthetic versatility. The compound can be readily modified through various chemical reactions, such as nucleophilic substitution, condensation, and coupling reactions, to yield a wide array of pharmacologically relevant derivatives. This flexibility has made it a valuable tool for medicinal chemists seeking to optimize lead compounds for clinical development.

The pharmaceutical industry has increasingly recognized the importance of intermediates like Methyl 5-(2-amino-1H-imidazol-5-yl)thiophene-2-carboxylate in accelerating drug discovery pipelines. By providing a robust framework for structural diversification, these intermediates enable researchers to rapidly explore new chemical space without starting from scratch. This approach has been instrumental in reducing the time and cost associated with bringing new drugs to market.

Advances in computational chemistry and molecular modeling have further enhanced the utility of Methyl 5-(2-amino-1H-imidazol-5-yl)thiophene-2-carboxylate as a key intermediate. These technologies allow for the prediction of molecular properties and interactions with biological targets, thereby guiding the design of more effective drug candidates. By integrating experimental data with computational insights, researchers can make informed decisions about which derivatives to pursue further.

The role of heterocyclic compounds in addressing unmet medical needs cannot be overstated. The unique structural features of Methyl 5-(2-amino-1H-imidazol-5-yl)thiophene-2-carboxylate make it particularly well-suited for developing novel therapeutics targeting diseases that are resistant to existing treatments. For example, recent studies have highlighted its potential in inhibiting protein-protein interactions that are crucial for viral replication and immune evasion.

In conclusion, Methyl 5-(2-amino-1H-imidazol-5-yl)thiophene-2-carboxylate (CAS No. 2229374-85-8) represents a significant advancement in pharmaceutical chemistry. Its structural complexity and synthetic adaptability position it as a cornerstone intermediate for the development of next-generation drugs. As research continues to uncover new applications for this compound, its importance in modern drug discovery is likely to grow even further.